Cas no 2171823-56-4 (2-(azepane-1-sulfonyl)-1-(oxan-3-yl)ethan-1-amine)

• Product Name: 2-(azepane-1-sulfonyl)-1-(oxan-3-yl)ethan-1-amine
• CAS No: 2171823-56-4
• MF: C₁₃H₂₆N₂O₃S
• MW: 290.422142505646
• CID: 5963145
• PubChem ID: 165508176
• Update Time: 2025-07-15

2-(azepane-1-sulfonyl)-1-(oxan-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(azepane-1-sulfonyl)-1-(oxan-3-yl)ethan-1-amine
• EN300-1283809
• 2171823-56-4

• Inchi： 1S/C13H26N2O3S/c14-13(12-6-5-9-18-10-12)11-19(16,17)15-7-3-1-2-4-8-15/h12-13H,1-11,14H2
• InChI Key： NDCXJKCYDSBXBE-UHFFFAOYSA-N
• SMILES： S(CC(C1COCCC1)N)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 290.16641387g/mol
• Monoisotopic Mass: 290.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81Ų

Additional information on 2-(azepane-1-sulfonyl)-1-(oxan-3-yl)ethan-1-amine

Professional Introduction to Compound with CAS No. 2171823-56-4 and Product Name: 2-(azepane-1-sulfonyl)-1-(oxan-3-yl)ethan-1-amine

Compound with the CAS number 2171823-56-4 and the product name 2-(azepane-1-sulfonyl)-1-(oxan-3-yl)ethan-1-amine represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in pharmaceutical development and drug discovery. The molecular structure of this compound integrates elements from both azepane and oxan rings, creating a versatile scaffold that may facilitate interactions with biological targets.

The azepane moiety, a saturated heterocyclic compound, is known for its stability and ability to mimic certain biological environments. This feature makes it particularly useful in designing molecules that can interact with enzymes or receptors in a manner that mimics natural biological processes. In contrast, the oxan ring, which is a four-membered oxygen-containing heterocycle, contributes to the compound's solubility and metabolic stability. The combination of these two structural elements in 2-(azepane-1-sulfonyl)-1-(oxan-3-yl)ethan-1-amine suggests a potential for enhanced bioavailability and reduced toxicity, which are critical factors in drug development.

Recent research in the field of medicinal chemistry has highlighted the importance of scaffolds that can bridge different functional groups while maintaining structural integrity. The presence of the sulfonyl group in the compound's structure further enhances its potential as a pharmacophore. Sulfonyl groups are known for their ability to increase binding affinity and selectivity, making them valuable in the design of drugs that target specific biological pathways. The amine group at the terminal position of the molecule also provides a site for further functionalization, allowing for modifications that could tailor the compound's properties for specific applications.

One of the most promising areas of application for 2-(azepane-1-sulfonyl)-1-(oxan-3-yl)ethan-1-amine is in the development of novel therapeutic agents. Current research indicates that this compound may exhibit inhibitory effects on certain enzymes or receptors implicated in various diseases. For instance, studies have suggested that compounds with similar structural motifs could interfere with pathways involved in inflammation or cancer progression. The ability of this molecule to modulate these pathways could make it a valuable candidate for further investigation in preclinical models.

The synthesis of 2-(azepane-1-sulfonyl)-1-(oxan-3-yl)ethan-1-amine presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed reactions and enantioselective synthesis have been instrumental in achieving the desired stereochemistry and purity. These advancements not only facilitate the production of this compound but also open up possibilities for generating derivatives with enhanced properties.

In terms of pharmacokinetic properties, preliminary studies on 2-(azepane-1-sulfonyl)-1-(oxan-3-yl)ethan-1-amine have shown encouraging results. The combination of the azepane and oxan rings appears to contribute to favorable solubility profiles, which is essential for oral bioavailability. Additionally, metabolic stability appears to be maintained under conditions that would typically lead to degradation in other molecules. These properties make it an attractive candidate for further development into a drug candidate.

The potential applications of this compound extend beyond traditional therapeutic areas. Research is also exploring its use in diagnostic imaging and as a tool for understanding biological mechanisms at a molecular level. The unique structural features of 2-(azepane-1-sulfonyl)-1-(oxan-3-ylenthanenamino) allow it to be labeled with imaging agents, making it useful for visualizing biological processes in real-time. This capability could revolutionize how researchers study disease mechanisms and how clinicians monitor treatment responses.

As our understanding of biology continues to evolve, so does our capacity to design molecules that can interact with biological systems more effectively. The work being done with compounds like 2-(azepane sulfonyl) - (oxanylenthanamino) underscores this progress. By leveraging structural motifs that have been proven successful in previous drug candidates, researchers can accelerate the discovery process while minimizing risks associated with new chemical entities.

In conclusion,2(azepane 11 sulfoyl ) - ( oxanylenthanamino ) ethylethan 11 amine represents a significant step forward in chemical pharmaceutical research . Its unique structure , promising pharmacological profile , and favorable pharmacokinetic properties make it an exciting prospect for further investigation . As more data becomes available , it will be interesting to see how this compound evolves into a therapeutic agent or diagnostic tool . The continued exploration of such molecules will undoubtedly contribute to advancements across multiple fields within chemistry and biomedical science .